Cas no 89992-50-7 (2,3,5,6-Tetrafluoro-1,4-benzenedimethanamine)

• Product Name: 2,3,5,6-Tetrafluoro-1,4-benzenedimethanamine
• CAS No: 89992-50-7
• MF: C₈H₈F₄N₂
• MW: 208.156135559082
• CID: 61338
• PubChem ID: 146117
• Update Time: 2025-09-22

2,3,5,6-Tetrafluoro-1,4-benzenedimethanamine Chemical and Physical Properties

Names and Identifiers

• (Perfluoro-1,4-phenylene)dimethanamine
• [4-(aminomethyl)-2,3,5,6-tetrafluorophenyl]methanamine
• 2,3,5,6-Tetrafluoro-1,4-benzenedimethanamine
• 2-CYANOETHYL-N,N-DIISOPROPYLCHLOROPHOSPHORAMIDITE
• 1,4-Benzenedimethanamine,2,3,5,6-tetrafluoro
• Tetrafluoro-p-xylylenediamine
• Tfx diamine
• 1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene
• 4-Aminomethyl-2,3,5,6-tetrafluorobenzylamine
• 89992-50-7
• 1,4-Bis(aminomethyl)tetrafluorobenzene
• AKOS015890786
• YSZC1964
• A843395
• EN300-7549115
• SCHEMBL545418
• DTXSID00237975
• SB77945
• 1,4-Benzenedimethanamine, 2,3,5,6-tetrafluoro-
• 1-[4-(AMINOMETHYL)-2,3,5,6-TETRAFLUOROPHENYL]METHANAMINE
• FT-0687176
• SLOZZSUAGFSGIC-UHFFFAOYSA-N
• CS-0260614
• G31284
• [4-(aminomethyl)-2,3,5,6-tetrafluoro-phenyl]methanamine
• DB-003222
• DTXCID50160466

• MDL： MFCD06212579
• Inchi： 1S/C8H8F4N2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h1-2,13-14H2
• InChI Key： SLOZZSUAGFSGIC-UHFFFAOYSA-N
• SMILES： FC1C(=C(CN)C(=C(C=1CN)F)F)F

Computed Properties

• Exact Mass: 208.06200
• Monoisotopic Mass: 208.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.423
• Boiling Point: 226.7 °C at 760 mmHg
• Flash Point: 97.6 °C
• Refractive Index: 1.501
• PSA: 52.04000
• LogP: 2.56100